Cas no 647835-36-7 (Benzenamine, 2,6-dibromo-4-(1H-imidazol-1-yl)-)

Benzenamine, 2,6-dibromo-4-(1H-imidazol-1-yl)- structure
647835-36-7 structure
Product Name:Benzenamine, 2,6-dibromo-4-(1H-imidazol-1-yl)-
CAS No:647835-36-7
MF:C9H7Br2N3
MW:316.979979753494
CID:417130
PubChem ID:11209299
Update Time:2025-04-19

Benzenamine, 2,6-dibromo-4-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2,6-dibromo-4-imidazol-1-ylaniline
    • Benzenamine, 2,6-dibromo-4-(1H-imidazol-1-yl)-
    • 647835-36-7
    • 2,6-dibromo-4-(1H-imidazol-1-yl)aniline
    • DTXSID80458883
    • Inchi: 1S/C9H7Br2N3/c10-7-3-6(4-8(11)9(7)12)14-2-1-13-5-14/h1-5H,12H2
    • InChI Key: AWKKDMAXKLEGPF-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)N1C=NC=C1)Br)N

Computed Properties

  • Exact Mass: 314.90071
  • Monoisotopic Mass: 314.90067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.84
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